N-methoxy-N-methyl-3-oxobutanamide

• CAS RN: 133146-85-7
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: N-methoxy-N-methyl-3-oxobutanamide
• InChI: InChI=1S/C6H11NO3/c1-5(8)4-6(9)7(2)10-3/h4H2,1-3H3
• InChI Key: OVFDNPKHPHAHIU-UHFFFAOYSA-N
• SMILES: CC(=O)CC(=O)N(C)OC
• synonyms: BUTANAMIDE, N-METHOXY-N-METHYL-3-OXO-

Description

N-methoxy-N-methyl-3-oxobutanamide, also known as MMBO, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MMBO is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of N-methoxy-N-methyl-3-oxobutanamide is not fully understood. However, studies have shown that this compound can react with various nucleophiles such as amines, hydrazines, and alcohols to form stable adducts. The resulting adducts have been shown to have potential biological activities.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and prostate cancer cells. This compound has also been shown to have anti-inflammatory and anti-bacterial properties. However, the exact biochemical and physiological effects of this compound are not fully understood, and further studies are needed to elucidate its mechanism of action and potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-methoxy-N-methyl-3-oxobutanamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. This compound is also soluble in various solvents, making it easy to handle and manipulate. However, this compound has some limitations for lab experiments. It is relatively expensive, and its potential toxicity and side effects are not fully understood.

Future Directions

There are several future directions for the study of N-methoxy-N-methyl-3-oxobutanamide. One potential direction is the synthesis of novel this compound derivatives with improved biological activities. Another direction is the study of the mechanism of action of this compound and its potential therapeutic applications. This compound can also be used as a building block for the synthesis of novel materials with potential applications in various fields such as catalysis, sensing, and energy storage. Overall, this compound is a promising compound with potential applications in various fields, and further studies are needed to fully explore its potential.

Synthesis Methods

N-methoxy-N-methyl-3-oxobutanamide can be synthesized through the reaction between methyl 3-oxobutanoate and methoxyamine hydrochloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization using a suitable solvent.

Scientific Research Applications

N-methoxy-N-methyl-3-oxobutanamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. This compound has been used as a building block for the synthesis of various compounds with potential biological activities such as anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been used as a reagent in organic synthesis for the preparation of various compounds such as β-lactams, pyrazoles, and pyridines. This compound has also been used as a precursor for the synthesis of materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs).